2-Chloro-5-fluoro-4-hydroxybenzaldehyde
Cat. No. B8789013
M. Wt: 174.55 g/mol
InChI Key: OKRYOCRQJQCQEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07872018B2
Procedure details
To 2-chloro-4,5-difluoro-benzaldehyde (110, 0.40 g, 2.30 mmol, prepared as described in Example 37) in N,N-dimethylformamide (10.0 mL) were added 2-(2-methoxyethoxy)-ethanol, (0.327 g, 2.72 mmol) and cesium carbonate (0.886 g, 2.72 mmol). The reaction was stirred at 90° C. overnight. The reaction was poured into water, acidified to pH around 5, and extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 30% ethyl acetate in hexane to give a white solid (111, 0.24 g, 61.0%). MS (ESI) [M+H+]+=173.1.
Name
cesium carbonate
Quantity
0.886 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[C:8](F)[C:7]([F:11])=[CH:6][C:3]=1[CH:4]=[O:5].C[O:13]CCOCCO.C(=O)([O-])[O-].[Cs+].[Cs+].O>CN(C)C=O>[Cl:1][C:2]1[CH:9]=[C:8]([OH:13])[C:7]([F:11])=[CH:6][C:3]=1[CH:4]=[O:5] |f:2.3.4|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.4 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=C(C=O)C=C(C(=C1)F)F
|
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Name
|
|
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Quantity
|
0.327 g
|
|
Type
|
reactant
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Smiles
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COCCOCCO
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Name
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cesium carbonate
|
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Quantity
|
0.886 g
|
|
Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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Name
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|
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Quantity
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10 mL
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Type
|
solvent
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Smiles
|
CN(C=O)C
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Stirring
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Type
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CUSTOM
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Details
|
The reaction was stirred at 90° C. overnight
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer was dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The filtrate was concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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purified by silica gel column chromatography
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WASH
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Type
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WASH
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|
Details
|
eluting with 30% ethyl acetate in hexane
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give a white solid (111, 0.24 g, 61.0%)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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|
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Smiles
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ClC1=C(C=O)C=C(C(=C1)O)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
